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Abstract
Phenylcarbylamine chloride (C₇H₅Cl₂N), also known as phenyl isocyanide dichloride or N-

(dichloromethylene)aniline, is a highly reactive and toxic compound utilized in specialized

chemical synthesis.[1][2][3][4] Due to its hazardous nature, detailed spectroscopic

characterization in accessible literature is sparse. This technical guide provides a

comprehensive overview of the expected spectroscopic features of phenylcarbylamine
chloride based on its molecular structure and by analogy to related compounds. It is designed

to assist researchers, scientists, and drug development professionals in identifying and

characterizing this compound. The guide details predicted Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data, explains the rationale behind spectral

interpretation, and provides robust, safety-oriented protocols for data acquisition.
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Phenylcarbylamine chloride (CAS No. 622-44-6) is a pale-yellow oily liquid with a distinct,

onion-like odor.[3][5] It is classified as highly toxic and is a potent irritant to the skin, eyes, and

respiratory system.[6] Its molecular structure, featuring a phenyl ring bonded to a

dichloromethanimine group (-N=CCl₂), is central to its reactivity and its spectroscopic signature.

The nitrogen atom's lone pair of electrons is in conjugation with the phenyl ring, while the imine

double bond and the two electronegative chlorine atoms dominate the electronic environment

of the functional group.

This guide will systematically explore the anticipated spectroscopic data for this molecule,

providing a foundational understanding for any researcher handling this or structurally similar

compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule. For phenylcarbylamine chloride, both ¹H and ¹³C NMR are critical for

confirming its identity.

Predicted ¹H NMR Spectrum
The ¹H NMR spectrum is expected to be dominated by signals from the five protons on the

phenyl ring. Due to the electronic influence of the -N=CCl₂ group, these protons will not be

chemically equivalent.

Causality of Signal Dispersion: The dichloromethanimine group is moderately deactivating

and acts as an anisotropic functional group. This means it will influence the chemical shifts of

the ortho, meta, and para protons differently. The imine bond and the electronegative

chlorine atoms will create a complex electronic environment, leading to a predictable, albeit

complex, splitting pattern in the aromatic region.

Table 1: Predicted ¹H NMR Chemical Shifts and Splitting Patterns
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Protons
Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

Rationale for
Prediction

H-ortho (2H) 7.20 - 7.40
Multiplet (e.g., doublet

of doublets)

Deshielded due to

proximity to the

electron-withdrawing -

N=CCl₂ group and

anisotropic effects.

H-meta (2H) 7.40 - 7.60 Multiplet (e.g., triplet)

Less affected by the

substituent compared

to ortho and para

positions.

H-para (1H) 7.30 - 7.50 Multiplet (e.g., triplet)

Electronic effects of

the substituent are

transmitted through

the π-system.

Note: Predictions are based on standard substituent effects on a benzene ring. Actual values

may vary depending on the solvent and instrument frequency.

Predicted ¹³C NMR Spectrum
The ¹³C NMR spectrum will provide crucial information about the carbon skeleton, including the

unique -N=CCl₂ carbon.

Table 2: Predicted ¹³C NMR Chemical Shifts
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Carbon
Predicted Chemical Shift
(δ, ppm)

Rationale for Prediction

C=N 135 - 150

The imine carbon is

significantly deshielded and

bonded to two electronegative

chlorine atoms.

C-ipso 145 - 155

The carbon directly attached to

the nitrogen substituent is

typically deshielded.

C-ortho 120 - 125

Influenced by the inductive and

mesomeric effects of the

substituent.

C-meta 128 - 130

Generally shows the least shift

from the standard benzene

value (128.5 ppm).

C-para 125 - 135

The electronic effect of the

substituent is strongly felt at

this position.

Experimental Protocol for NMR Data Acquisition
Trustworthiness through Self-Validation: The following protocol is designed for acquiring high-

quality, reproducible NMR data for a hazardous liquid sample. Safety is the paramount

consideration.

Sample Preparation (in a certified fume hood):

Accurately weigh approximately 10-20 mg of phenylcarbylamine chloride directly into a

tared NMR tube.

Add approximately 0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). CDCl₃ is a

good choice as it is an excellent solvent for many organic compounds and its residual

proton peak is well-defined.
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Add a small amount of an internal standard, such as tetramethylsilane (TMS), if

quantitative analysis or precise referencing is required.

Securely cap the NMR tube and gently invert several times to ensure homogeneity.

Instrument Setup:

Use a modern NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion,

which is critical for resolving the complex multiplets in the aromatic region.

Shim the instrument to achieve a narrow and symmetrical peak shape for the solvent lock

signal. This is crucial for high-resolution data.

¹H NMR Acquisition:

Acquire a standard ¹H spectrum with a sufficient number of scans (e.g., 16 or 32) to

achieve a good signal-to-noise ratio.

Process the data with appropriate Fourier transformation, phasing, and baseline

correction.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be required (e.g.,

1024 or more) due to the low natural abundance of ¹³C.

Techniques like DEPT (Distortionless Enhancement by Polarization Transfer) can be used

to differentiate between CH, CH₂, and CH₃ groups, although for this molecule, it would

primarily confirm the aromatic CH carbons.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting the

absorption of infrared radiation corresponding to specific bond vibrations.

Key Expected Absorptions: The IR spectrum of phenylcarbylamine chloride will be

characterized by several key absorptions. The most diagnostic will be the C=N stretching
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frequency. The presence of the C-Cl bonds and the substituted phenyl ring will also give rise

to characteristic peaks.

Table 3: Predicted Major IR Absorption Bands

Wavenumber
(cm⁻¹)

Bond Vibration Intensity Rationale

3100 - 3000 C-H stretch (aromatic) Medium

Characteristic of C-H

bonds on a benzene

ring.

1660 - 1690 C=N stretch (imine) Strong

This is a key

diagnostic peak. Its

position is higher than

a typical C=C bond

due to the greater

polarity of the C=N

bond.

1600, 1480
C=C stretch (aromatic

ring)
Medium-Strong

Characteristic skeletal

vibrations of the

phenyl ring.

800 - 850 C-Cl stretch Strong

The two C-Cl bonds

will give rise to strong

absorptions in this

region.

750, 690 C-H out-of-plane bend Strong

Characteristic of a

monosubstituted

benzene ring.

Experimental Protocol for IR Data Acquisition
Sample Preparation (Neat Liquid):

As phenylcarbylamine chloride is a liquid, the simplest and most common method is to

acquire the spectrum of a neat (undiluted) sample.
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Place one or two drops of the liquid between two salt plates (e.g., NaCl or KBr).

Gently press the plates together to form a thin film. Avoid excessive pressure to prevent

damage to the plates.

Instrument Setup (FTIR):

Acquire a background spectrum of the clean, empty salt plates. This is a critical self-

validating step to ensure that atmospheric CO₂ and H₂O signals, as well as any

contaminants, are subtracted from the final sample spectrum.

Place the prepared sample in the spectrometer's sample holder.

Data Acquisition:

Acquire the sample spectrum, co-adding a sufficient number of scans (e.g., 32 or 64) to

obtain a high-quality spectrum. The instrument software will automatically ratio the sample

spectrum against the background spectrum to produce the final absorbance or

transmittance spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which can be used to confirm its structure.

Expected Molecular Ion: For phenylcarbylamine chloride (C₇H₅Cl₂N), the molecular weight

is approximately 174.02 g/mol .[1] Due to the presence of two chlorine atoms, the molecular

ion peak (M⁺) will exhibit a characteristic isotopic pattern. Chlorine has two major isotopes:

³⁵Cl (75.8% abundance) and ³⁷Cl (24.2% abundance). This will result in three peaks:

M⁺: (containing two ³⁵Cl atoms) at m/z 173.

[M+2]⁺: (containing one ³⁵Cl and one ³⁷Cl) at m/z 175.

[M+4]⁺: (containing two ³⁷Cl atoms) at m/z 177.

The expected intensity ratio of these peaks will be approximately 9:6:1, which is a

definitive signature for a molecule containing two chlorine atoms.
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Plausible Fragmentation Pathway
Electron Ionization (EI) MS is a high-energy technique that will likely cause extensive

fragmentation. A plausible pathway is initiated by the loss of a chlorine radical.

[C₆H₅N=CCl₂]⁺˙
m/z 173/175/177

[C₆H₅N=CCl]⁺
m/z 138/140

- Cl˙ [C₆H₅N]⁺˙
m/z 91

- CCl˙ [C₆H₅]⁺
m/z 77

- N [C₄H₃]⁺
m/z 51

- C₂H₂

Click to download full resolution via product page

Caption: Plausible EI-MS fragmentation of phenylcarbylamine chloride.

Table 4: Predicted Key Fragments in Mass Spectrometry
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m/z
Proposed
Fragment

Formula Rationale

173/175/177 Molecular Ion [C₇H₅Cl₂N]⁺˙

Exhibits characteristic

9:6:1 isotope pattern

for two chlorine

atoms.

138/140 Loss of Chlorine [C₇H₅ClN]⁺

Loss of a Cl radical.

Shows 3:1 isotope

pattern for one

chlorine atom.

91 Phenylnitrene cation [C₆H₅N]⁺˙

Loss of a CCl radical

from the m/z 138

fragment.

77 Phenyl cation [C₆H₅]⁺

Loss of nitrogen from

the m/z 91 fragment.

A very common and

stable fragment in the

mass spectra of

benzene derivatives.

51 C₄H₃⁺ [C₄H₃]⁺

Loss of acetylene

(C₂H₂) from the

phenyl cation.

Experimental Protocol for MS Data Acquisition
Sample Introduction:

Given its volatility, Gas Chromatography-Mass Spectrometry (GC-MS) is the ideal method

for analysis. A dilute solution of the compound in a suitable solvent (e.g., dichloromethane)

should be prepared.

Direct infusion via a heated probe could also be used, but GC provides separation from

any potential impurities.
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GC-MS Parameters:

Column: A standard non-polar column (e.g., DB-5ms) is suitable for separating aromatic

compounds.

Ionization Mode: Electron Ionization (EI) at 70 eV is standard for creating reproducible

fragmentation patterns and for comparison with spectral libraries.

Data Acquisition:

Acquire data in full scan mode over a mass range of m/z 40-300 to ensure capture of the

molecular ion and all significant fragments. The resulting total ion chromatogram (TIC) will

show the retention time of the compound, and the mass spectrum can be extracted from

that peak.

Conclusion
While publicly available, experimentally-derived spectra for phenylcarbylamine chloride are

scarce, a comprehensive spectroscopic profile can be confidently predicted based on

fundamental chemical principles and comparison with analogous structures. The key identifiers

for this compound are the complex aromatic signals in the ¹H NMR spectrum, the unique imine

carbon signal in the ¹³C NMR, a strong C=N stretch in the IR spectrum around 1660-1690

cm⁻¹, and a characteristic 9:6:1 isotopic cluster for the molecular ion in the mass spectrum.

The experimental protocols provided herein offer a robust and safe framework for researchers

to acquire high-quality data for this and other hazardous materials, emphasizing the importance

of self-validating procedures in spectroscopic analysis.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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